Cas no 105456-67-5 (Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]-)

Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]- structure
105456-67-5 structure
Product Name:Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]-
CAS No:105456-67-5
MF:C14H13NO2S
MW:259.32352232933
CID:1154362
Update Time:2024-07-27

Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-dimethyl-1-[(4-nitrophenyl)thio]-
    • VortioxetineImpurity82
    • Inchi: 1S/C14H13NO2S/c1-10-3-8-14(11(2)9-10)18-13-6-4-12(5-7-13)15(16)17/h3-9H,1-2H3
    • InChI Key: XRIHCIZAMLPEOT-UHFFFAOYSA-N
    • SMILES: C1(SC2=CC=C([N+]([O-])=O)C=C2)=CC=C(C)C=C1C

Computed Properties

  • Exact Mass: 259.06679

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 399.4±30.0 °C(Predicted)
  • PSA: 43.14
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